HDAC-IN-5

• Molecular Formula: C26H24F3N5O2S
• Molecular Weight: 527.6 g/mol
• InChI: InChI=1S/C26H24F3N5O2S/c1-34-12-10-25(11-13-34,24-31-20(15-37-24)17-6-3-2-4-7-17)16-30-22(35)19-9-5-8-18(14-19)21-32-23(36-33-21)26(27,28)29/h2-9,14-15H,10-13,16H2,1H3,(H,30,35)
• InChIKey: BQFISAUAZNJOEG-UHFFFAOYSA-N

HDAC-IN-5: Pan-HDAC Inhibitor Overview

HDAC-IN-5 (CAS 1314890-51-1, PubChem CID 69950064) is a synthetic small-molecule histone deacetylase (HDAC) inhibitor with the molecular formula C26H24F3N5O2S and a molecular weight of 527.56 g/mol [1]. Its IUPAC name is N-{[1-methyl-4-(4-phenyl-1,3-thiazol-2-yl)piperidin-4-yl]methyl}-3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide, and the compound is structurally characterized by a central piperidine ring substituted with a phenylthiazole and a trifluoromethyl-oxadiazole benzamide moiety . The compound is supplied as a solid with a purity of ≥98% and is intended for research use only . HDAC-IN-5 is reported to inhibit cell proliferation and regulate differentiation in murine erythroleukemia cells (IC50 = 0.0056 µM at 72 hours), with potential antineoplastic and chemopreventive activities . However, detailed selectivity profiling across HDAC isoforms or in vivo pharmacokinetic data remain undisclosed in the public domain.

Pan‑HDAC pathway inhibition studies

Benzamide chemotype, distinct from hydroxamic acid inhibitors

Trifluoromethyl‑oxadiazole scaffold for cap‑group SAR

• [1] PubChem. PubChem CID 69950064: N-{[1-Methyl-4-(4-Phenyl-1,3-Thiazol-2-Yl)piperidin-4-Yl]methyl}-3-[5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-Yl]benzamide. Accessed April 2026. View Source

HDAC-IN-5: Beyond Pan-HDAC Classification

HDAC inhibitors are not a homogeneous class; they exhibit profound divergence in isoform selectivity, off-target profiles, and cellular outcomes. Even compounds with similar core scaffolds can display vastly different potency across HDAC1-11 and distinct effects on acetylation of histones versus non-histone targets [1]. The unique combination of a phenylthiazole-piperidine linker and a trifluoromethyl-oxadiazole capping group in HDAC-IN-5 [2] imparts a distinct three-dimensional pharmacophore that cannot be recapitulated by simple substitution with pan-inhibitors like SAHA (vorinostat) or class I-selective agents such as MS-275. The absence of publicly disclosed isoform selectivity data for HDAC-IN-5 further underscores the risk of uncontrolled substitution: assuming equivalent activity across HDAC isoforms without empirical validation can lead to divergent biological readouts and compromised experimental reproducibility [3]. The evidence presented below quantifies the specific differentiation points that justify independent scientific evaluation and procurement of HDAC-IN-5 over nearest analogs.

Property

HDAC‑IN‑5

Clinical Pan‑HDAC Inhibitors

Zinc‑binding group

Benzamide

Hydroxamic acid (e.g., vorinostat) / benzamide (different scaffold)

Cap‑group chemotype

Trifluoromethyl‑oxadiazole

Phenyl/pyridyl/styryl caps

Lipophilicity (cLogP)

High (>5, predicted)

Moderate (~2.5–3.0)

Risk: Nominal pan‑HDAC overlap may not translate to interchangeable cellular pharmacology; ZBG, scaffold, and physicochemical divergence require compound‑specific validation.

• [1] Falkenberg KJ, Johnstone RW. Histone deacetylases and their inhibitors in cancer, neurological diseases and immune disorders. Nature Reviews Drug Discovery. 2014;13(9):673-691. View Source
• [2] PubChem. PubChem CID 69950064: N-{[1-Methyl-4-(4-Phenyl-1,3-Thiazol-2-Yl)piperidin-4-Yl]methyl}-3-[5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-Yl]benzamide. Accessed April 2026. View Source
• [3] Bradner JE, West N, Grachan ML, et al. Chemical phylogenetics of histone deacetylases. Nature Chemical Biology. 2010;6(3):238-243. View Source

Evidence Supporting HDAC-IN-5 Differentiation

Antiproliferative Potency vs. Clinical Benchmarks

HDAC-IN-5 exhibits an IC50 of 0.0056 µM (5.6 nM) in murine erythroleukemia cells after 72 hours of treatment . In comparison, trichostatin A (TSA), a widely used reference HDAC inhibitor, demonstrates an IC50 of 0.0046 µM (4.6 nM) against human K562 erythroleukemia cells under comparable assay conditions . The difference in potency is marginal (HDAC-IN-5 is approximately 1.2-fold less potent than TSA in this cellular context), but the distinct chemical scaffold of HDAC-IN-5—which lacks the hydroxamic acid zinc-binding group characteristic of TSA—may confer differential selectivity and reduced off-target liabilities, though empirical selectivity data are not publicly disclosed [1]. This potency comparison establishes HDAC-IN-5 as a nanomolar inhibitor with activity commensurate to a validated reference compound.

Antiproliferative IC₅₀

Class‑level inference

0.0056 µM vs. 0.5–2.0 µM (Vorinostat)
0.1–1.0 µM (Entinostat)

Supports differential cellular target engagement

MEL cell model; class‑level comparator data

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	0.0056 µM (5.6 nM) at 72 h
Comparator Or Baseline	Trichostatin A (TSA) IC50 0.0046 µM (4.6 nM) at 72 h
Quantified Difference	HDAC-IN-5 is 1.2-fold less potent than TSA
Conditions	Murine erythroleukemia cells for HDAC-IN-5; human K562 erythroleukemia cells for TSA; both assessed at 72 h

Why This Matters

Demonstrates that HDAC-IN-5 achieves nanomolar potency comparable to a gold-standard reference inhibitor, validating its utility as a research tool in erythroleukemia models.

• [1] PubChem. PubChem CID 69950064: N-{[1-Methyl-4-(4-Phenyl-1,3-Thiazol-2-Yl)piperidin-4-Yl]methyl}-3-[5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-Yl]benzamide. Accessed April 2026. View Source

Zinc-Binding Group: Benzamide vs. Hydroxamic Acid

HDAC-IN-5 is built around a benzamide zinc-binding group (ZBG) rather than the hydroxamic acid moiety found in first-generation inhibitors such as SAHA (vorinostat) and TSA [1]. This structural divergence is critical: benzamide-based HDAC inhibitors typically exhibit class I selectivity (HDAC1, 2, 3) and avoid the off-target metal chelation and pharmacokinetic liabilities associated with hydroxamates [2]. While the precise isoform selectivity profile of HDAC-IN-5 has not been published, the presence of a benzamide ZBG strongly suggests a class I-biased inhibition pattern, contrasting with the pan-inhibition (HDAC1-11) characteristic of SAHA [3]. The 1,2,4-oxadiazole capping group and phenylthiazole-piperidine linker further differentiate the molecule from other benzamide-based HDAC inhibitors such as MS-275 (entinostat) and chidamide.

Zinc‑Binding Group

Class‑level inference

Benzamide vs. Hydroxamic acid

May affect isoform selectivity and binding kinetics

Patent‑based classification; requires isoform profiling

Evidence Dimension	Zinc-binding group (ZBG) type
Target Compound Data	Benzamide ZBG
Comparator Or Baseline	SAHA (vorinostat), TSA: Hydroxamic acid ZBG; MS-275: Benzamide ZBG (structurally distinct)
Quantified Difference	Structural class difference (non-quantitative)
Conditions	Inferred from chemical structure analysis

Why This Matters

Scaffold-based differentiation informs procurement decisions by indicating potential advantages in isoform selectivity and reduced off-target metal chelation, which are critical for experiments requiring class I-specific HDAC inhibition.

• [1] PubChem. PubChem CID 69950064: N-{[1-Methyl-4-(4-Phenyl-1,3-Thiazol-2-Yl)piperidin-4-Yl]methyl}-3-[5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-Yl]benzamide. Accessed April 2026. View Source
• [2] Bressi JC, Jennings AJ, Skene R, et al. Exploration of the HDAC2 foot pocket: Synthesis and SAR of substituted N-(2-aminophenyl)benzamides. Bioorganic & Medicinal Chemistry Letters. 2010;20(10):3142-3145. View Source
• [3] Marks PA, Breslow R. Dimethyl sulfoxide to vorinostat: development of this histone deacetylase inhibitor as an anticancer drug. Nature Biotechnology. 2007;25(1):84-90. View Source

Structural Uniqueness: Trifluoromethyl-Oxadiazole Moiety

HDAC-IN-5 is explicitly cited within the patent family WO2011088181A1, titled 'Compounds and methods,' which describes aryl sulfonohydrazide derivatives as HDAC inhibitors [1]. This patent, assigned to Tempero Pharmaceuticals, Inc., claims a broad genus of compounds and methods for inhibiting HDAC activity. The inclusion of HDAC-IN-5 in this patent establishes its formal chemical novelty and distinct composition of matter relative to prior art HDAC inhibitors. In contrast, many widely used HDAC inhibitors (e.g., SAHA, TSA) are off-patent or have expired exclusivity, while newer clinical candidates (e.g., entinostat, chidamide) are covered by separate patent estates [2]. This provenance provides a verifiable point of differentiation for users concerned with intellectual property considerations in commercial or translational research settings.

Cap‑Group Chemotype

Supporting evidence

5‑(Trifluoromethyl)‑1,2,4‑oxadiazole

Unique probe for cap‑binding domain SAR

Absent in approved HDAC inhibitors; WO2011088181A1

Evidence Dimension	Patent coverage
Target Compound Data	Covered by WO2011088181A1
Comparator Or Baseline	SAHA: Off-patent; Entinostat: US 6,638,728; Chidamide: Separate patent family
Quantified Difference	Non-quantitative
Conditions	Patent document analysis

Why This Matters

Establishes formal chemical novelty and provides a clear intellectual property lineage, which may be relevant for organizations evaluating freedom-to-operate or pursuing novel therapeutic applications.

• [1] Tempero Pharmaceuticals, Inc. WO2011088181A1 - Compounds and methods. Published July 21, 2011. Accessed April 2026. View Source
• [2] West AC, Johnstone RW. New and emerging HDAC inhibitors for cancer therapy. The Journal of Clinical Investigation. 2014;124(1):30-39. View Source

Physicochemical Profile vs. Clinical Benzamides

HDAC-IN-5 is commercially available from multiple vendors with a guaranteed purity of ≥98% as determined by HPLC [1]. The compound is supplied as a solid and is soluble in DMSO, facilitating preparation of stock solutions for in vitro studies [2]. In comparison, structurally related benzamide-based HDAC inhibitors such as chidamide (CS055/HBI-8000) and entinostat (MS-275) are also available with similar purity specifications, but HDAC-IN-5's unique substitution pattern (trifluoromethyl-oxadiazole and phenylthiazole) may impart distinct solubility and stability characteristics [3]. While no direct comparative stability data are published, the compound's predicted density (1.312 g/cm³) and storage recommendations (powder at -20°C for 3 years) provide operational parameters for laboratory handling .

Lipophilicity (cLogP)

Supporting evidence

6.24 predicted

Distinct drug‑likeness space for permeability studies

MW 527.56; 2 Ro5 violations; experimental verification advised

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Chidamide, Entinostat: Typically ≥98% (class-level comparable)
Quantified Difference	No significant difference in purity specification
Conditions	Vendor-reported purity

Why This Matters

Ensures that purchased material meets a defined quality threshold, which is essential for reproducible experimental outcomes and valid cross-study comparisons.

• [1] Adooq Bioscience. HDAC-IN-5 (A20972) Datasheet. Accessed April 2026. View Source
• [2] Glpbio. HDAC-IN-5 (GC33395) Product Page. Accessed April 2026. View Source
• [3] PubChem. PubChem CID 69950064: N-{[1-Methyl-4-(4-Phenyl-1,3-Thiazol-2-Yl)piperidin-4-Yl]methyl}-3-[5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-Yl]benzamide. Accessed April 2026. View Source

HDAC-IN-5: Key Research Applications

HDAC Cap Group SAR Studies

Given its demonstrated antiproliferative activity in murine erythroleukemia cells (IC50 = 0.0056 µM) , HDAC-IN-5 is suitable for investigations into HDAC-mediated regulation of erythroid differentiation. The compound's potency is comparable to that of TSA in erythroleukemia models , making it a viable alternative for researchers seeking to explore benzamide-based inhibitors in this cellular context.

Benzamide vs. Hydroxamic Acid ZBG Comparison

The benzamide zinc-binding group of HDAC-IN-5 [1] positions it as a candidate for studies requiring class I HDAC inhibition while avoiding the potential off-target metal chelation and poor pharmacokinetic properties associated with hydroxamic acid-based inhibitors [2]. This is particularly relevant for long-term cellular assays or in vivo studies where hydroxamate instability may confound results.

High-Lipophilicity HDAC Ligand Benchmarking

The unique structural features of HDAC-IN-5—including the 1,2,4-oxadiazole capping group and phenylthiazole-piperidine linker —provide a distinct pharmacophore for medicinal chemistry efforts. The compound can serve as a starting point for structure-activity relationship (SAR) studies aimed at optimizing isoform selectivity or improving drug-like properties, especially given its coverage under patent WO2011088181A1 [3].

Leukemia Cell Line Panel HDAC Profiling

HDAC-IN-5 is well-suited for inclusion in panels of HDAC inhibitors to dissect isoform-specific biological functions. Its structural distinction from both hydroxamic acid pan-inhibitors (e.g., SAHA) and other benzamide-based agents (e.g., MS-275) [4] enables the deconvolution of pharmacological effects attributable to different chemical classes or binding modes.

Application

Selection Property

Validation Focus

HDAC cap‑group SAR studies

Trifluoromethyl‑oxadiazole cap (absent in clinical inhibitors)

Cap‑binding domain target engagement and selectivity trends

Benzamide vs. hydroxamic acid ZBG comparison

Benzamide zinc‑binding group chemistry

Isoform selectivity and binding kinetics relative to hydroxamic acid controls

High‑lipophilicity HDAC ligand benchmarking

High predicted lipophilicity (cLogP >5) and Ro5 violation profile

Cellular permeability, tissue distribution, and off‑target binding comparison

Leukemia cell‑line panel HDAC profiling

Chemotype distinct from standard clinical HDAC inhibitors

Lineage‑specific antiproliferative signatures in hematopoietic models

• [1] PubChem. PubChem CID 69950064: N-{[1-Methyl-4-(4-Phenyl-1,3-Thiazol-2-Yl)piperidin-4-Yl]methyl}-3-[5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-Yl]benzamide. Accessed April 2026. View Source
• [2] Bressi JC, Jennings AJ, Skene R, et al. Exploration of the HDAC2 foot pocket: Synthesis and SAR of substituted N-(2-aminophenyl)benzamides. Bioorganic & Medicinal Chemistry Letters. 2010;20(10):3142-3145. View Source
• [3] Tempero Pharmaceuticals, Inc. WO2011088181A1 - Compounds and methods. Published July 21, 2011. Accessed April 2026. View Source
• [4] Falkenberg KJ, Johnstone RW. Histone deacetylases and their inhibitors in cancer, neurological diseases and immune disorders. Nature Reviews Drug Discovery. 2014;13(9):673-691. View Source